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Compound of Interest

(S)-Octahydropyrazino[2,1-C]

Compound Name:
[1,4]oxazine dihydrochloride

CAS No.: 1089280-14-7

Cat. No.: B1400436

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK2830371 is a potent and selective allosteric inhibitor of Wild-type p53-induced
phosphatase 1 (Wipl), a protein phosphatase encoded by the PPM1D gene.[1] The
overexpression of Wipl is associated with tumorigenesis, making it a significant target in
cancer therapy.[1] GSK2830371 has demonstrated the ability to cause tumor cell growth
inhibition both in vitro and in vivo, highlighting its potential as a therapeutic agent.[1] This guide
provides a comprehensive overview of the spectroscopic data for GSK2830371, offering
insights into its structural characterization, which is crucial for drug development and quality
control. While the initial query referenced CAS 1089280-14-7, the compound of significant
interest in the context of Wip1 inhibition and for which spectroscopic data is available is
GSK2830371, identified by CAS number 1404456-53-6.

Chemical Identity and Properties
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Property Value Source

(S)-5-(((5-chloro-2-
methylpyridin-3-
l)amino)methyl)-N-(1-
Chemical Name ) ) yD-N-(
(cyclopropylamino)-3-
cyclopentyl-1-oxopropan-2-

yhthiophene-2-carboxamide

CAS Number 1404456-53-6 [2]
Molecular Formula C23H20CIN4O2S [3]
Molecular Weight 461.02 g/mol [3]
Purity >98% [3]

N Soluble to 100 mM in DMSO
Solubility _ [3]
and to 50 mM in ethanol

Spectroscopic Analysis Workflow

The structural elucidation and confirmation of GSK2830371 rely on a suite of spectroscopic
techniques. Each method provides unique information about the molecule's connectivity,
functional groups, and overall structure. The typical workflow for a comprehensive analysis is
outlined below.
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Caption: Workflow for the spectroscopic analysis of GSK2830371.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for determining the precise structure of organic
molecules. For GSK2830371, both H and 3C NMR would be employed to confirm the
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connectivity of atoms. While specific spectra from the primary literature are not publicly
available, chemical suppliers confirm the compound's identity using NMR.[2] Based on the
known structure, the expected chemical shifts can be predicted.

Predicted *H NMR Spectral Data

Proton Predicted Chemical

. . Multiplicity Integration
Environment Shift (ppm)

Aromatic protons
(thiophene and 7.0-85 m 4H
pyridine rings)

Amide protons (-NH-) 6.0-8.0 brs 2H

Methylene protons (-
CHz-) adjacent to ~4.5 d 2H

amine

Methine proton (-CH-)

_ _ ~4.0 m 1H
of the amino acid core
Methyl protons (-CHs
y. p _ ( ) ~2.5 S 3H
on pyridine ring
Methylene protons (-
CH:-) of cyclopentyl 1.0-20 m 8H
group
Methine proton (-CH-)
15-25 m 1H
of cyclopentyl group
Methine proton (-CH-)
05-15 m 1H
of cyclopropyl group
Methylene protons (-
CH:-) of cyclopropyl 0.2-1.0 m 4H

group

Note: Predicted values are based on standard chemical shift tables and may vary depending
on the solvent and other experimental conditions.
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Predicted **C NMR Spectral Data

Carbon Environment Predicted Chemical Shift (ppm)

Carbonyl carbons (-C=0) 160 - 180

Aromatic carbons (thiophene and pyridine rings) 110 - 160

Methine carbon (-CH-) of the amino acid core 50 - 60

Methylene carbon (-CHz-) adjacent to amine ~45

Aliphatic carbons (cyclopentyl and cyclopropyl
groups)

Methyl carbon (-CHs) on pyridine ring ~20

Note: Predicted values are based on standard chemical shift tables and may vary depending
on the solvent and other experimental conditions.

Experimental Protocol: NMR Spectroscopy

Objective: To obtain high-resolution *H and *3C NMR spectra to confirm the chemical structure
of GSK2830371.

Methodology:

o Sample Preparation: Dissolve 5-10 mg of GSK2830371 in approximately 0.6 mL of a
deuterated solvent (e.g., DMSO-ds or CDCIs) in a clean, dry 5 mm NMR tube. The choice of
solvent is critical to avoid interfering signals from the solvent itself. DMSO-ds is often chosen
for its ability to dissolve a wide range of compounds.

 Instrument Setup: The analysis is performed on a high-field NMR spectrometer (e.g., 400
MHz or higher) to ensure adequate signal dispersion and resolution. The instrument is tuned
and shimmed to optimize the magnetic field homogeneity.

» 1H NMR Acquisition: A standard one-dimensional proton experiment is run. Key parameters
include a sufficient number of scans to achieve a good signal-to-noise ratio, a spectral width
that encompasses all expected proton signals, and a relaxation delay that allows for
quantitative integration.
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e 13C NMR Acquisition: A one-dimensional carbon experiment, typically with proton decoupling,
is performed. A larger number of scans is usually required for 3C NMR due to the lower
natural abundance of the 13C isotope and its smaller gyromagnetic ratio.

o Data Processing: The raw data (Free Induction Decay - FID) is Fourier transformed, phase-
corrected, and baseline-corrected. The chemical shifts are referenced to an internal
standard, typically tetramethylsilane (TMS) at 0.00 ppm.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition
of a compound. For GSK2830371, a technique such as Electrospray lonization (ESI) coupled
with a high-resolution mass analyzer (e.g., Time-of-Flight or Orbitrap) would be employed.

Expgcied_Mass_SpgﬂmmﬂLy Data

Calculated m/z Observed m/z
[M+H]*+ 461.1827 Expected to be within 5 ppm
[M+Na]* 483.1646 Expected to be within 5 ppm

The high-resolution mass measurement allows for the confirmation of the elemental formula.
The isotopic pattern, particularly due to the presence of chlorine (3°Cl and 3’Cl in an
approximate 3:1 ratio) and sulfur (32S, 33S, and 34S), would provide further confidence in the
assigned structure.

Experimental Protocol: LC-MS

Objective: To confirm the molecular weight and purity of GSK2830371.
Methodology:

o Sample Preparation: A dilute solution of GSK2830371 is prepared in a suitable solvent
system, typically a mixture of water and an organic solvent like acetonitrile or methanol, often
with a small amount of formic acid to promote protonation.
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 Liquid Chromatography (LC): The sample is injected into a High-Performance Liquid
Chromatography (HPLC) system. A reversed-phase C18 column is commonly used to
separate the analyte from any impurities. The mobile phase gradient is optimized to achieve
good peak shape and separation.

o Mass Spectrometry (MS): The eluent from the LC column is introduced into the ESI source of
the mass spectrometer. The mass spectrometer is operated in positive ion mode to detect
protonated molecules ([M+H]*). A full scan is acquired over a mass range that includes the
expected molecular ion.

o Data Analysis: The mass spectrum corresponding to the chromatographic peak of
GSK2830371 is analyzed to determine the m/z of the molecular ion. The measured mass is
compared to the calculated mass to confirm the elemental composition.

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule by
measuring the absorption of infrared radiation.

licted | : I

Predicted Wavenumber

Functional Group Vibration
(cm™)
N-H (Amide and Amine) Stretch 3200 - 3400 (broad)
C-H (Aromatic) Stretch 3000 - 3100
C-H (Aliphatic) Stretch 2850 - 3000
C=0 (Amide) Stretch 1630 - 1680 (strong)
C=C (Aromatic) Stretch 1450 - 1600
C-N Stretch 1000 - 1350
C-Cl Stretch 600 - 800

Experimental Protocol: FTIR Spectroscopy

Objective: To identify the key functional groups in GSK2830371.
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Methodology:

o Sample Preparation: For a solid sample like GSK2830371, the Attenuated Total Reflectance
(ATR) technique is often preferred due to its simplicity and minimal sample preparation. A
small amount of the solid powder is placed directly on the ATR crystal.

» Data Acquisition: The IR spectrum is recorded using a Fourier Transform Infrared (FTIR)
spectrometer. A background spectrum of the empty ATR crystal is first collected. Then, the
sample spectrum is acquired. The instrument measures the transmittance or absorbance of
infrared radiation over a specific range (typically 4000 - 400 cm™1).

o Data Analysis: The resulting spectrum is analyzed to identify characteristic absorption bands
corresponding to the various functional groups present in the molecule.

Conclusion

The comprehensive spectroscopic analysis of GSK2830371, employing NMR, Mass
Spectrometry, and IR spectroscopy, is essential for its unequivocal structural confirmation and
quality assessment. This guide provides a foundational understanding of the expected
spectroscopic data and the experimental workflows involved. For researchers and drug
development professionals, this information is critical for ensuring the identity, purity, and
consistency of this promising Wip1 inhibitor as it progresses through the development pipeline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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